Prostaglandin F2α Ethanolamide Prostaglandin F2α Ethanolamide Prostaglandin F2α ethanolamide (PGF2α-EA) is produced by cyclooxygenase 2 (COX-2) metabolism of the endogenous cannabinoid, arachidonoyl ethanolamide (AEA), found in brain, liver, and other mammalian tissues. AEA can be metabolized directly by the sequential action of COX-2 and specific PG synthases to produce ethanolamide congeners of the classical PGs. PGF2α-EA has also been reported to be biosynthesized by this mechanism when AEA was infused into the lung and liver of living mice. PGF2α-EA is a potent dilator (EC50 = 58 nM) of the cat iris sphincter, which is a model system for testing potential intraocular hypotensive agents.
Brand Name: Vulcanchem
CAS No.: 353787-70-9
VCID: VC0031446
InChI: InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21+/m0/s1
SMILES: CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O
Molecular Formula: C22H39NO5
Molecular Weight: 397.5 g/mol

Prostaglandin F2α Ethanolamide

CAS No.: 353787-70-9

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VCID: VC0031446

Molecular Formula: C22H39NO5

Molecular Weight: 397.5 g/mol

Prostaglandin F2α Ethanolamide - 353787-70-9

CAS No. 353787-70-9
Product Name Prostaglandin F2α Ethanolamide
Molecular Formula C22H39NO5
Molecular Weight 397.5 g/mol
IUPAC Name (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(E,3S)-3-hydroxyoct-1-enyl]cyclopentyl]-N-(2-hydroxyethyl)hept-5-enamide
Standard InChI InChI=1S/C22H39NO5/c1-2-3-6-9-17(25)12-13-19-18(20(26)16-21(19)27)10-7-4-5-8-11-22(28)23-14-15-24/h4,7,12-13,17-21,24-27H,2-3,5-6,8-11,14-16H2,1H3,(H,23,28)/b7-4-,13-12+/t17-,18+,19+,20-,21+/m0/s1
Standard InChIKey XCVCLIRZZCGEMU-WLOFLUCMSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1[C@@H](C[C@@H]([C@@H]1C/C=C\CCCC(=O)NCCO)O)O)O
SMILES CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O
Canonical SMILES CCCCCC(C=CC1C(CC(C1CC=CCCCC(=O)NCCO)O)O)O
Appearance Assay:≥98%A solution in ethanol
Description Prostaglandin F2α ethanolamide (PGF2α-EA) is produced by cyclooxygenase 2 (COX-2) metabolism of the endogenous cannabinoid, arachidonoyl ethanolamide (AEA), found in brain, liver, and other mammalian tissues. AEA can be metabolized directly by the sequential action of COX-2 and specific PG synthases to produce ethanolamide congeners of the classical PGs. PGF2α-EA has also been reported to be biosynthesized by this mechanism when AEA was infused into the lung and liver of living mice. PGF2α-EA is a potent dilator (EC50 = 58 nM) of the cat iris sphincter, which is a model system for testing potential intraocular hypotensive agents.
Synonyms Dinoprost Ethanolamide;PGF2α-EA
Reference 1.Bachur, N.R.,Masek, K.,Melmon, K.L., et al. Fatty acid amides of ethanolamine in mammalian tissues. The Journal of Biological Chemisty 240, 1019-1024 (1965).
PubChem Compound 5283076
Last Modified Nov 11 2021
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